Cas no 5428-13-7 ((2s)-3-cyclohexyl-2-(ethylamino)propanoic Acid)

• Product Name: (2s)-3-cyclohexyl-2-(ethylamino)propanoic Acid
• CAS No: 5428-13-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 940443
• PubChem ID: 224405
• Update Time: 2025-04-19

(2s)-3-cyclohexyl-2-(ethylamino)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2s)-3-cyclohexyl-2-(ethylamino)propanoic Acid
• NSC12806
• 5428-13-7
• AKOS018965043
• SCHEMBL17771955
• NSC-12806

• Inchi： 1S/C11H21NO2/c1-2-12-10(11(13)14)8-9-6-4-3-5-7-9/h9-10,12H,2-8H2,1H3,(H,13,14)
• InChI Key： ALFYXJLFBFNEHE-UHFFFAOYSA-N
• SMILES： OC(C(CC1CCCCC1)NCC)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 320.5°C at 760 mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.479
• PSA: 49.33
• LogP: 2.41040